N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
Overview
Description
N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (BFMTB) is a synthetic small molecule that has been studied for its potential applications in various scientific research fields. It is a derivative of benzamide and has a unique structure that contains a benzyl group, a 4-fluoro-1,3-benzothiazol-2-yl group, and a 3-methanesulfonylbenzamide group. The molecule has been studied for its ability to interact with proteins and other molecules, as well as its potential therapeutic effects.
Scientific Research Applications
N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide has been studied for its potential applications in various scientific research fields, including cancer research, drug discovery, and biochemistry. The molecule has been found to interact with proteins and other molecules, which makes it a potential target for drug discovery. Additionally, this compound has been studied for its potential therapeutic effects, such as its ability to inhibit the growth of cancer cells.
Mechanism of Action
The exact mechanism of action of N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide is not yet fully understood. However, it is believed that the molecule binds to certain proteins and other molecules, which can lead to the inhibition of their activity. This inhibition can lead to the inhibition of cancer cell growth, as well as other therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, the molecule has been found to interact with proteins and other molecules, which can lead to the inhibition of their activity. This inhibition can lead to the inhibition of cancer cell growth, as well as other therapeutic effects. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant properties, which can be beneficial in treating certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide in lab experiments include its ability to interact with proteins and other molecules, its potential therapeutic effects, and its low toxicity. Additionally, this compound is relatively easy to synthesize and is stable in a variety of environments. The main limitation of using this compound in lab experiments is that its exact mechanism of action is still not fully understood.
Future Directions
Future research on N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide could focus on further understanding its mechanism of action, as well as its potential therapeutic effects. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its potential applications in drug discovery and cancer research. Finally, further research could be conducted on its potential uses in other scientific research fields, such as biochemistry and biotechnology.
Synthesis Methods
N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide can be synthesized in a two-step process. The first step involves the reaction of benzamide with 4-fluoro-1,3-benzothiazol-2-yl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The resulting product is then reacted with 3-methanesulfonylbenzamide in the presence of a base, such as sodium hydroxide or potassium hydroxide, to yield this compound.
properties
IUPAC Name |
N-benzyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN2O3S2/c1-30(27,28)17-10-5-9-16(13-17)21(26)25(14-15-7-3-2-4-8-15)22-24-20-18(23)11-6-12-19(20)29-22/h2-13H,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHHCPTLANXTSEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)N(CC2=CC=CC=C2)C3=NC4=C(C=CC=C4S3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-(5-chloro-2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide](/img/structure/B6481642.png)
![ethyl 6-oxo-1-phenyl-4-{[4-(trifluoromethyl)phenyl]methoxy}-1,6-dihydropyridazine-3-carboxylate](/img/structure/B6481651.png)
![ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]methoxy}-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate](/img/structure/B6481656.png)
![methyl 3-carbamoyl-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-8-carboxylate](/img/structure/B6481663.png)
![2-{5-amino-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-(2-ethylphenyl)acetamide](/img/structure/B6481678.png)
![N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide](/img/structure/B6481690.png)
![N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride](/img/structure/B6481699.png)
![N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride](/img/structure/B6481701.png)
![N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride](/img/structure/B6481715.png)
![N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide](/img/structure/B6481729.png)
![3-{8-butyl-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}-N-[(5-methylfuran-2-yl)methyl]propanamide](/img/structure/B6481749.png)
![3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride](/img/structure/B6481755.png)